7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-amine
Overview
Description
7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-amine is a chemical compound with the molecular formula C6H3ClN4O3 . It is a derivative of 7-nitro-2,1,3-benzoxadiazole .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the nucleophilic substitution reaction between 4-chloro-7-nitro-2,1,3-benzoxadiazole (NBD-Cl) and –NH2 groups on amino-functionalized carbon dots (CDs) produces a novel carbon dot-based hybrid .Molecular Structure Analysis
The molecular structure of 7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-amine has been established in several studies . The compound has a molecular weight of 214.57 .Chemical Reactions Analysis
7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-amine and its derivatives have been studied for their interactions with various enzymes. For example, 6-(7-nitro-2,1,3-benzoxadiazol-4-ylthio)hexanol (NBDHEX), a representative molecule of a new class of 7-nitro-2,1,3-benzoxadiazole (NBD) derivatives, has been shown to inhibit glutathione S-transferases (GSTs) through a suicide inhibition mechanism .Scientific Research Applications
Spectrochemical Determination of Amino Acids
NBD-Cl is utilized in the spectrochemical determination of amino acids like L-ornithine. This process involves a nucleophilic substitution reaction, which forms a colored adduct that can be measured using ultraviolet-visible (UV-Vis) absorption spectroscopy . This method is highly sensitive and can be optimized for use in various conditions, making it valuable for both research and clinical applications.
Fluorescence-Based Probing
The compound’s ability to react with amino groups makes it a useful agent for creating fluorescence-based probes. For instance, a hybrid of carbon dots with NBD-Cl can selectively detect p-phenylenediamine . This application is significant in environmental monitoring and the development of sensitive diagnostic tools.
Development of Stability Indicating Methods
NBD-Cl is employed in the development of stability indicating spectrofluorimetric methods . These methods are essential for assessing the stability of pharmaceuticals and other chemical compounds, ensuring their safety and efficacy over time.
Cancer Research
In cancer research, derivatives of NBD-Cl are studied for their binding affinity towards certain proteins. For example, the binding of NBD-Cl derivatives to Glutathione S-transferases (GSTs) has been investigated, which is relevant for understanding the mechanism of anticancer compounds . This research can lead to the development of new therapeutic agents.
Mechanism of Action
Target of Action
The primary targets of 7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-amine are amino-functionalized carbon dots (CDs) . These CDs are involved in the nucleophilic substitution reaction with the compound .
Mode of Action
The compound interacts with its targets through a nucleophilic substitution reaction . This reaction involves the compound and the –NH2 groups on the amino-functionalized carbon dots (CDs), producing a novel carbon dot-based hybrid .
Biochemical Pathways
The biochemical pathway primarily affected by this compound is the fluorescence emission pathway . The compound gives rise to new photoluminescence, which is significantly quenched by p-phenylenediamine (PPD) via static quenching .
Result of Action
The result of the compound’s action is the production of a novel carbon dot-based hybrid . This hybrid exhibits characteristic fluorescence emission, providing a novel sensing approach for fluorometric detection .
Action Environment
The action of 7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-amine can be influenced by various environmental factors. For instance, the presence of p-phenylenediamine (PPD) in the environment can significantly quench the photoluminescence of the compound .
properties
IUPAC Name |
7-chloro-4-nitro-2,1,3-benzoxadiazol-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClN4O3/c7-2-1-3(8)6(11(12)13)5-4(2)9-14-10-5/h1H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZWTWPQGWLSURI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NON=C2C(=C1N)[N+](=O)[O-])Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClN4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90370668 |
Source
|
| Record name | 7-chloro-4-nitro-2,1,3-benzoxadiazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90370668 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
227199-11-3 |
Source
|
| Record name | 7-chloro-4-nitro-2,1,3-benzoxadiazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90370668 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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